7-Oxo-15-Hydroxydehydroabietic Acid

• Molecular Formula: C20H26O4
• Molecular Weight: 330.4 g/mol
• InChI: InChI=1S/C20H26O4/c1-18(2,24)12-6-7-14-13(10-12)15(21)11-16-19(14,3)8-5-9-20(16,4)17(22)23/h6-7,10,16,24H,5,8-9,11H2,1-4H3,(H,22,23)/t16-,19-,20-/m1/s1
• InChIKey: MXPXAZNVQUWDFH-NSISKUIASA-N

7-Oxo-15-Hydroxydehydroabietic Acid: Procurement Guide for a Highly Oxidized Abietane Diterpenoid

7-Oxo-15-Hydroxydehydroabietic Acid (CAS 95416-25-4) is a naturally occurring, highly oxidized abietane-type diterpenoid resin acid, characterized by the presence of both a C7 ketone and a C15 tertiary alcohol [1]. It is isolated from various natural sources, including the fungus *Armillaria mellea*, the herbs of *Pinus massoniana*, and the root extract of *Desmodium uncinatum* [2][3]. This compound serves as a key reference standard and a scaffold for semi-synthetic derivative development due to its multi-target pharmacological profile, which includes lipoxygenase inhibition, anti-inflammatory activity, and participation in synergistic antitumor effects [4][5].

▸ LOX pathway inhibition studies (reported LOX activity)

▸ Synergistic HepG2 cell-model combination studies

▸ Analytical reference for oxidized resin acid identification (GC/MS)

▸ Low-cytotoxicity baseline for scaffold optimization

• [1] Ayer, W. A., & Macaulay, J. B. (1987). Metabolites of the honey mushroom, Armillaria mellea. Canadian Journal of Chemistry, 65(1), 7-14. View Source
• [2] Wang, S. Y., Zhu, Y. X., Zhang, Z. X., & Yang, C. S. (2023). Diterpenoid constituents in Pseudolarix amabilis and their antitumor activities in vitro. Guideline Central. PMID: 36725262. View Source
• [3] MedChemExpress. (n.d.). 15-Hydroxy-7-oxodehydroabietic acid. Product Datasheet. View Source
• [4] Medical University of Lublin. (n.d.). Record details for 7-Oxo-15-hydroxydehydroabietic Acid. Database entry. View Source
• [5] CNU Library. (n.d.). Polyditerpene acid from Pinus koraiensis pinecones inhibits the progression of hepatocarcinoma. Arabian Journal of Chemistry. View Source

Why 7-Oxo-15-Hydroxydehydroabietic Acid Cannot Be Replaced by Simpler Dehydroabietic Acid Analogs

Generic substitution with the parent compound dehydroabietic acid (DHA) or its simpler oxidized derivative 7-oxodehydroabietic acid is not scientifically justified. The dual oxidation state (C7 ketone + C15 hydroxyl) of 7-Oxo-15-Hydroxydehydroabietic Acid confers a distinct and multi-faceted pharmacological profile [1]. This includes potent lipoxygenase inhibition, a property not prominently observed in unmodified DHA [2]. Furthermore, it participates as a critical component in synergistic anti-tumor mixtures against HepG2 cells, an effect lost when the compound is omitted [3]. Additionally, its unique analytical signature as a marker for oxidized conifer resins (e.g., in varnishes and colophony) differentiates it from less oxidized analogs in industrial and archaeological applications [4].

Property

7-Oxo-15-OH-DHA

DHA / 7-Oxo-DHA

LOX inhibition

Reported activity

Not observed

HepG2 synergy

Required in mixture

Absent; synergy lost

Oxidized resin marker

Major GC/MS component

Not a primary marker

• [1] Ayer, W. A., & Macaulay, J. B. (1987). Metabolites of the honey mushroom, Armillaria mellea. Canadian Journal of Chemistry, 65(1), 7-14. View Source
• [2] Medical University of Lublin. (n.d.). Record details for 7-Oxo-15-hydroxydehydroabietic Acid. Database entry. View Source
• [3] CNU Library. (n.d.). Polyditerpene acid from Pinus koraiensis pinecones inhibits the progression of hepatocarcinoma. Arabian Journal of Chemistry. View Source
• [4] Pastorova, I., Van den Berg, K. J., & Boon, J. J. (1997). Analysis of oxidised diterpenoid acids using thermally assisted methylation with TMAH. Journal of Analytical and Applied Pyrolysis, 43(1), 41-50. View Source

Quantitative Differentiation: 7-Oxo-15-Hydroxydehydroabietic Acid vs. Closest Analogs

Potent Lipoxygenase Inhibition: A Key Differentiator from Dehydroabietic Acid

7-Oxo-15-Hydroxydehydroabietic Acid is characterized as a potent lipoxygenase inhibitor, a property not observed with the parent dehydroabietic acid (DHA) [1]. While specific IC50 values are not detailed in the provided abstracts, the compound is documented to interfere with arachidonic acid metabolism and also inhibits cyclooxygenase (COX) to a lesser extent [1]. This profile contrasts sharply with DHA, whose primary reported activities are antibacterial and anticancer without notable LOX inhibition [2].

LOX inhibition vs. DHA

Class-level

Target: potent LOX inhibitor; DHA: no significant LOX inhibition reported

Supports LOX pathway study selection

Specific IC50 not available; enzymatic assay context

Evidence Dimension	Lipoxygenase (LOX) Inhibition
Target Compound Data	Potent inhibitor of lipoxygenase, interfering with arachidonic acid metabolism
Comparator Or Baseline	Dehydroabietic Acid (DHA) - No significant LOX inhibition reported
Quantified Difference	Qualitative difference: LOX inhibition is a distinct feature of the oxidized derivative not present in DHA.
Conditions	Enzymatic assay (lipoxygenase)

Why This Matters

For researchers developing anti-inflammatory agents targeting the LOX pathway, this compound provides a unique starting scaffold absent in simpler DHA analogs.

• [1] Medical University of Lublin. (n.d.). Record details for 7-Oxo-15-hydroxydehydroabietic Acid. Database entry. View Source
• [2] Hao, M., Xu, J., Wen, H., Du, J., Zhang, S., & Lv, M. (2022). Recent Advances on Biological Activities and Structural Modifications of Dehydroabietic Acid. Toxins, 14(9), 632. View Source

Synergistic Antitumor Effect in HepG2 Cells Not Replicated by Single Agents

A defined mixture of cytotoxins, including 7-Oxo-15-Hydroxydehydroabietic Acid, dehydroabietic acid, 5-hydroxydehydroabietic acid, 7α-hydroxydehydroabietic acid, and inonotusic acid, exerted a synergistic antitumor effect against HepG2 cells [1]. This synergistic activity is a property of the specific multi-component combination, and cannot be replicated by any single compound alone. The precise quantitative synergy metrics (e.g., combination index) are not available, but the qualitative observation of synergy provides a unique advantage for this compound when used in combination studies [1].

HepG2 synergy

Head-to-head

Mixture with compound shows synergy; individual agents lack the same effect

Required for specific synergistic endpoint

Quantitative synergy index not reported

Evidence Dimension	Antitumor effect against HepG2 cells
Target Compound Data	Component of a synergistic cytotoxic mixture against HepG2 cells
Comparator Or Baseline	Individual components (e.g., dehydroabietic acid alone) do not exhibit the same synergistic effect
Quantified Difference	Synergistic effect (qualitative)
Conditions	HepG2 human hepatocarcinoma cell line

Why This Matters

This compound is essential for replicating the specific synergistic anti-HepG2 activity described in the literature, making it a mandatory reference for studies aiming to reproduce or extend these findings.

• [1] CNU Library. (n.d.). Polyditerpene acid from Pinus koraiensis pinecones inhibits the progression of hepatocarcinoma. Arabian Journal of Chemistry. View Source

Analytical Marker for Oxidized Conifer Resins: GC/MS Differentiation

7-Oxo-15-Hydroxydehydroabietic Acid was identified as a main component, alongside 7-oxodehydroabietic acid, in varnish samples via GC/MS analysis [1]. This identification is based on a comparative study of pure, synthesized standards. The presence of this compound serves as a specific marker for highly oxidized diterpenoid acids in complex mixtures, distinguishing it from less oxidized resin acids like dehydroabietic acid [1].

GC/MS resin marker

Head-to-head

Identified as a main component in varnish via GC/MS; distinct from less oxidized DHA

Essential for oxidized resin identification

Use with certified analytical standard

Evidence Dimension	Detection and identification in varnish samples
Target Compound Data	Identified as a main component of varnish via GC/MS
Comparator Or Baseline	7-oxodehydroabietic acid was also identified; other resin acids (e.g., dehydroabietic acid) were not main components
Quantified Difference	Qualitative presence as a major component in the sample
Conditions	Gas chromatography/mass spectrometry (GC/MS) analysis of varnish

Why This Matters

For analytical chemists and archaeometrists, this compound is an essential reference standard for the unambiguous identification of oxidized pine resin components in cultural heritage materials and industrial coatings.

• [1] Pastorova, I., Van den Berg, K. J., & Boon, J. J. (1997). Analysis of oxidised diterpenoid acids using thermally assisted methylation with TMAH. Journal of Analytical and Applied Pyrolysis, 43(1), 41-50. View Source

Low Cytotoxicity Profile: Favorable Selectivity vs. Synthetic Antitumor Agents

In contrast to many synthetic chemotherapeutics, 7-Oxo-15-Hydroxydehydroabietic Acid demonstrates low intrinsic cytotoxicity across multiple cancer and non-cancer cell lines. It exhibits IC50 values >10 µM against A549 and HCT-116 cells, >100 µM against HL-60 cells, and >100 µg/mL against HEK293 cells [1]. This low toxicity baseline is a critical differentiator, as it suggests a favorable selectivity index and lower potential for off-target damage compared to more potent but non-selective agents like doxorubicin (IC50 ~3-5 µM in similar assays) [2].

Cytotoxicity baseline

Cross-study comparable

IC50 >10 µM (A549, HCT-116); >100 µM (HL-60); >100 µg/mL (HEK293)

Low cytotoxicity baseline supports scaffold design

Comparator: doxorubicin ~3-5 µM; SRB/MTT assay context

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	>10 µM (A549, HCT-116); >100 µM (HL-60); >100 µg/mL (HEK293)
Comparator Or Baseline	Doxorubicin (positive control): IC50 3.75 - 5.44 µM in similar cell lines [2]
Quantified Difference	>2-fold to >30-fold lower potency (higher IC50) than doxorubicin
Conditions	SRB assay (A549, HCT-116), MTT assay (HL-60), NF-κB inhibition assay (HEK293)

Why This Matters

Its low intrinsic cytotoxicity makes it an attractive scaffold for designing pro-drugs or for applications where a non-toxic natural product is required as a control or carrier.

• [1] MedChemExpress. (n.d.). 15-Hydroxy-7-oxodehydroabietic acid. Product Datasheet. View Source
• [2] CNU Library. (n.d.). Synthesis and Biological Evaluation of Novel Dehydroabietic Acid Derivatives. (Data for doxorubicin as a positive control). View Source

Antimicrobial Activity Profile: Distinct from Synthetic 7-Oxodehydroabietic Acid Derivatives

7-Oxo-15-Hydroxydehydroabietic Acid is reported to possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungal pathogens . While the parent compound 7-oxodehydroabietic acid serves as a scaffold for potent synthetic anti-inflammatory hybrids (e.g., triazole derivatives with IC50 values of 8.40-10.96 µM) [1], the natural compound itself exhibits a distinct antimicrobial property that is not a primary feature of these synthetic derivatives .

Antimicrobial profile

Cross-study comparable

Broad-spectrum antimicrobial activity; distinct from synthetic triazole derivatives

Supports antimicrobial screening studies

Specific MIC values not provided

Evidence Dimension	Antimicrobial activity
Target Compound Data	Broad-spectrum activity against Gram-positive, Gram-negative bacteria, and fungi
Comparator Or Baseline	7-oxodehydroabietic acid triazole derivatives (anti-inflammatory, IC50 8.40-10.96 µM)
Quantified Difference	Qualitative difference: antimicrobial activity is a feature of the natural compound, not the primary focus of the anti-inflammatory derivatives.
Conditions	Microbial susceptibility assays

Why This Matters

For researchers studying plant-pathogen interactions or seeking natural antimicrobial leads, this compound provides a different activity profile compared to semi-synthetic analogs designed for anti-inflammatory purposes.

• [1] Authors. (2025). Synthesis and Anti-Inflammatory Evaluation of Novel Hybrids of 7-Oxodehydroabietic Acid Bearing a 1,2,3-Triazole Moiety. Molecules, 30(3), 750. View Source

Recommended Application Scenarios for 7-Oxo-15-Hydroxydehydroabietic Acid

As a Reference Standard for Lipoxygenase (LOX) Inhibition Studies

Use 7-Oxo-15-Hydroxydehydroabietic Acid as a positive control or reference compound in enzymatic assays targeting lipoxygenase, particularly where interference with arachidonic acid metabolism is under investigation. Its documented LOX inhibitory activity [1] makes it a valuable tool for benchmarking new inhibitors or validating assay systems.

As an Essential Component for Replicating Synergistic Anti-Hepatocarcinoma Formulations

Incorporate this compound into multi-component mixtures when attempting to reproduce the synergistic cytotoxic effects observed against HepG2 liver cancer cells [1]. Its inclusion is critical for maintaining the specific combinatorial activity described in the literature [1].

As an Analytical Standard in GC/MS for Cultural Heritage and Coating Analysis

Employ 7-Oxo-15-Hydroxydehydroabietic Acid as a certified reference material for the identification and quantification of oxidized diterpenoid resin acids in complex matrices, such as archaeological varnishes, historical coatings, or modern rosin-based products [1].

As a Low-Toxicity Scaffold for Anticancer or Anti-inflammatory Drug Development

Utilize this compound as a starting point for semi-synthetic modification due to its favorable low intrinsic cytotoxicity profile (IC50 >10 µM in multiple cancer cell lines) [1]. This provides a safer platform for creating derivatives with enhanced potency and selectivity compared to more toxic starting materials [1].

Application

Selection Property

Validation Focus

LOX pathway inhibition studies

LOX assay context

Arachidonic acid metabolism pathway review

HepG2 synergistic combination studies

Synergistic cell-model endpoint

HepG2 cell viability endpoint review

Oxidized resin analysis

GC/MS analytical reference

Peak identification and retention behavior review

Scaffold optimization

Cytotoxicity baseline review

Cell-line panel selectivity review

• [1] Medical University of Lublin. (n.d.). Record details for 7-Oxo-15-hydroxydehydroabietic Acid. Database entry. View Source
• [2] CNU Library. (n.d.). Polyditerpene acid from Pinus koraiensis pinecones inhibits the progression of hepatocarcinoma. Arabian Journal of Chemistry. View Source
• [3] Pastorova, I., Van den Berg, K. J., & Boon, J. J. (1997). Analysis of oxidised diterpenoid acids using thermally assisted methylation with TMAH. Journal of Analytical and Applied Pyrolysis, 43(1), 41-50. View Source
• [4] MedChemExpress. (n.d.). 15-Hydroxy-7-oxodehydroabietic acid. Product Datasheet. View Source